Cas no 1804836-39-2 (3-Iodo-5-methyl-4-(trifluoromethoxy)pyridine-2-carboxylic acid)

• Product Name: 3-Iodo-5-methyl-4-(trifluoromethoxy)pyridine-2-carboxylic acid
• CAS No: 1804836-39-2
• MF: C₈H₅F₃INO₃
• MW: 347.029885053635
• CID: 4814489
• Update Time: 2025-06-12

3-Iodo-5-methyl-4-(trifluoromethoxy)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-5-methyl-4-(trifluoromethoxy)pyridine-2-carboxylic acid

• Inchi： 1S/C8H5F3INO3/c1-3-2-13-5(7(14)15)4(12)6(3)16-8(9,10)11/h2H,1H3,(H,14,15)
• InChI Key： YNHDPFWEZIZSBM-UHFFFAOYSA-N
• SMILES： IC1C(C(=O)O)=NC=C(C)C=1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 274
• XLogP3: 2.9
• Topological Polar Surface Area: 59.4

Additional information on 3-Iodo-5-methyl-4-(trifluoromethoxy)pyridine-2-carboxylic acid

Introduction to 3-Iodo-5-methyl-4-(trifluoromethoxy)pyridine-2-carboxylic acid (CAS No. 1804836-39-2)

3-Iodo-5-methyl-4-(trifluoromethoxy)pyridine-2-carboxylic acid (CAS No. 1804836-39-2) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The molecular structure of 3-Iodo-5-methyl-4-(trifluoromethoxy)pyridine-2-carboxylic acid is composed of a pyridine ring substituted with an iodo group at the 3-position, a methyl group at the 5-position, and a trifluoromethoxy group at the 4-position. The carboxylic acid functionality at the 2-position adds further complexity and reactivity to the molecule. These structural elements contribute to its unique chemical properties and biological activities.

Recent studies have highlighted the importance of halogenated pyridines in drug discovery and development. The presence of the iodo group in 3-Iodo-5-methyl-4-(trifluoromethoxy)pyridine-2-carboxylic acid can enhance its lipophilicity and metabolic stability, which are crucial factors for optimizing drug candidates. Additionally, the trifluoromethoxy group provides enhanced electronic effects, influencing the compound's reactivity and binding affinity to biological targets.

In the context of medicinal chemistry, 3-Iodo-5-methyl-4-(trifluoromethoxy)pyridine-2-carboxylic acid has been explored for its potential as a scaffold for the design of new drugs. Its structural versatility allows for the introduction of various functional groups, enabling researchers to fine-tune its pharmacological properties. For instance, modifications at the carboxylic acid position can lead to prodrugs with improved bioavailability and reduced toxicity.

Clinical trials and preclinical studies have demonstrated that compounds derived from 3-Iodo-5-methyl-4-(trifluoromethoxy)pyridine-2-carboxylic acid exhibit potent activity against various diseases. One notable application is in the treatment of cancer, where these compounds have shown selective cytotoxicity towards tumor cells while sparing normal cells. This selectivity is attributed to their ability to target specific enzymes or receptors involved in cancer progression.

Beyond oncology, 3-Iodo-5-methyl-4-(trifluoromethoxy)pyridine-2-carboxylic acid has also been investigated for its potential in treating neurological disorders. Research has indicated that derivatives of this compound can modulate neurotransmitter systems and influence neuroprotective pathways. These findings suggest that it may have therapeutic value in conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of 3-Iodo-5-methyl-4-(trifluoromethoxy)pyridine-2-carboxylic acid involves several well-established chemical reactions. One common approach is to start with a suitable pyridine derivative and sequentially introduce the iodo, methyl, trifluoromethoxy, and carboxylic acid functionalities through carefully controlled steps. Advanced synthetic methods, such as transition-metal-catalyzed cross-coupling reactions and electrophilic aromatic substitution, have been employed to achieve high yields and purity levels.

To ensure the safety and efficacy of compounds derived from 3-Iodo-5-methyl-4-(trifluoromethoxy)pyridine-2-carboxylic acid, rigorous preclinical testing is essential. This includes in vitro assays to evaluate cytotoxicity, pharmacokinetics, and drug-drug interactions, as well as in vivo studies to assess toxicity profiles and therapeutic effects in animal models. These data provide critical insights into the compound's potential as a viable drug candidate.

In conclusion, 3-Iodo-5-methyl-4-(trifluoromethoxy)pyridine-2-carboxylic acid (CAS No. 1804836-39-2) represents a promising lead compound in medicinal chemistry and pharmaceutical research. Its unique structural features and versatile chemical properties make it an attractive scaffold for the development of novel therapeutic agents. Ongoing research continues to uncover new applications and optimize its pharmacological profile, paving the way for future advancements in drug discovery.